Cas no 2248282-37-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylate
• CAS No: 2248282-37-1
• MF: C₂₁H₁₈N₂O₅
• MW: 378.378025531769
• CID: 5914155
• PubChem ID: 165731939
• Update Time: 2025-05-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6522462
• 2248282-37-1
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylate

• Inchi： 1S/C21H18N2O5/c1-13-6-8-14(9-7-13)11-22-12-15(10-18(22)24)21(27)28-23-19(25)16-4-2-3-5-17(16)20(23)26/h2-9,15H,10-12H2,1H3
• InChI Key： WBQMTULRZYMHAK-UHFFFAOYSA-N
• SMILES： O(C(C1CC(N(CC2C=CC(C)=CC=2)C1)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 378.12157168g/mol
• Monoisotopic Mass: 378.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylate

Compound CAS No 2248282-37-1: A Comprehensive Overview

The compound with CAS No 2248282-37-1, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylate, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. Researchers have been exploring its potential in drug development, particularly in the fields of oncology and neurodegenerative diseases.

The isoindole core of this molecule is a key structural feature that contributes to its stability and reactivity. Recent studies have shown that the isoindole moiety can enhance the bioavailability of drugs by improving their solubility and permeability. Additionally, the pyrrolidine ring within the structure plays a crucial role in modulating the compound's pharmacokinetic properties. The presence of the 4-methylphenyl group further enhances the molecule's lipophilicity, making it an attractive candidate for drug delivery systems.

One of the most notable advancements involving this compound is its application in targeted drug delivery. Scientists have successfully synthesized this compound as a prodrug for anticancer agents. The prodrug design allows for controlled release of the active drug at specific sites, reducing systemic toxicity and improving therapeutic efficacy. This approach has been validated in preclinical models, demonstrating significant tumor growth inhibition without adverse effects on healthy tissues.

Furthermore, the compound's ability to act as a biological scaffold has opened new avenues for combinatorial chemistry. Researchers are leveraging its structure to develop libraries of related compounds for high-throughput screening. This strategy has already yielded several promising leads with potent inhibitory activity against key enzymes involved in cancer progression and neurodegenerative disorders.

Another area of active research is the optimization of synthetic routes for this compound. Traditional methods often involve multi-step reactions with low yields and harsh conditions. However, recent breakthroughs in catalytic asymmetric synthesis have enabled more efficient and environmentally friendly production processes. These advancements not only reduce costs but also align with current trends toward sustainable chemistry practices.

In terms of biological activity, this compound has shown remarkable selectivity toward certain receptor targets. For instance, studies have demonstrated its ability to modulate G-protein coupled receptors (GPCRs), which are critical in various physiological processes. This selectivity suggests potential applications in treating conditions such as chronic pain and inflammation.

Looking ahead, the integration of artificial intelligence (AI) into drug discovery pipelines is expected to accelerate research on this compound. Machine learning algorithms are being employed to predict its interactions with biological systems, enabling faster identification of optimal dosages and delivery mechanisms.

In conclusion, CAS No 2248282-37-1 represents a cutting-edge molecule with vast potential across multiple therapeutic areas. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future drug development efforts.